Cas no 1261909-36-7 (3-(4-Ethylthiophenyl)-5-hydroxybenzoic acid)

• Product Name: 3-(4-Ethylthiophenyl)-5-hydroxybenzoic acid
• CAS No: 1261909-36-7
• MF: C₁₅H₁₄O₃S
• MW: 274.334863185883
• MDL: MFCD18321434
• CID: 2762809
• PubChem ID: 53227306
• Update Time: 2025-07-17

3-(4-Ethylthiophenyl)-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylsulfanylphenyl)-5-hydroxybenzoic acid
• MFCD18321434
• 3-(4-ETHYLTHIOPHENYL)-5-HYDROXYBENZOIC ACID
• 3-(4-Ethylthiophenyl)-5-hydroxybenzoic acid, 95%
• 1261909-36-7
• 3-(4-Ethylthiophenyl)-5-hydroxybenzoic acid

• MDL： MFCD18321434
• Inchi： 1S/C15H14O3S/c1-2-19-14-5-3-10(4-6-14)11-7-12(15(17)18)9-13(16)8-11/h3-9,16H,2H2,1H3,(H,17,18)
• InChI Key： OQXPZZGKBUQJDE-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)C1C=C(C=C(C(=O)O)C=1)O

Computed Properties

• Exact Mass: 274.06636548Da
• Monoisotopic Mass: 274.06636548Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 82.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(4-Ethylthiophenyl)-5-hydroxybenzoic acid

Recent Advances in the Study of 3-(4-Ethylthiophenyl)-5-hydroxybenzoic acid (CAS: 1261909-36-7)

3-(4-Ethylthiophenyl)-5-hydroxybenzoic acid (CAS: 1261909-36-7) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential clinical applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

The compound's structural backbone, featuring a benzoic acid moiety substituted with a 4-ethylthiophenyl group and a hydroxyl group at the 5-position, confers distinct chemical and biological properties. Recent synthetic approaches have optimized the production of 3-(4-Ethylthiophenyl)-5-hydroxybenzoic acid, ensuring high purity and yield, which is critical for further pharmacological evaluations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity, laying a solid foundation for subsequent biological studies.

In vitro and in vivo studies have demonstrated that 3-(4-Ethylthiophenyl)-5-hydroxybenzoic acid exhibits notable anti-inflammatory and antioxidant activities. Mechanistic studies suggest that the compound modulates key signaling pathways, such as the NF-κB and Nrf2 pathways, which are implicated in inflammation and oxidative stress. These findings position the compound as a potential candidate for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its antioxidant properties may offer therapeutic benefits in neurodegenerative disorders, where oxidative stress plays a pivotal role.

Recent pharmacokinetic studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicate favorable bioavailability and metabolic stability, which are essential for its development as a drug candidate. However, further optimization may be required to enhance its pharmacokinetic properties, such as improving its half-life and reducing potential drug-drug interactions. These studies are crucial for advancing the compound through the drug development pipeline.

In addition to its therapeutic potential, 3-(4-Ethylthiophenyl)-5-hydroxybenzoic acid has also been explored for its applications in chemical biology. Its ability to interact with specific biological targets has made it a valuable tool for probing cellular pathways and understanding disease mechanisms. For instance, the compound has been used as a molecular probe to investigate the role of oxidative stress in cancer progression, providing new insights into potential therapeutic targets.

Despite the promising findings, several challenges remain in the development of 3-(4-Ethylthiophenyl)-5-hydroxybenzoic acid as a therapeutic agent. Future research should focus on addressing these challenges, including optimizing its pharmacological profile, conducting comprehensive toxicity studies, and exploring its efficacy in preclinical models of disease. Collaborative efforts between academia and industry will be essential to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(4-Ethylthiophenyl)-5-hydroxybenzoic acid (CAS: 1261909-36-7) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural and pharmacological properties make it a valuable candidate for further investigation. Continued research efforts will be crucial to fully realize its therapeutic potential and contribute to the advancement of innovative treatments for various diseases.